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Compound of Interest

Cobalt, di-mu-
Compound Name: )
carbonylhexacarbonyldi-, (Co-Co)

Cat. No.: B139677

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on managing the air-sensitive nature of dicobalt
octacarbonyl (Co2CO)s in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is dicobalt octacarbonyl and why is it air-sensitive?

Al: Dicobalt octacarbonyl is an organometallic compound widely used as a catalyst in various
organic reactions, such as hydroformylation and the Pauson-Khand reaction.[1][2] It is highly
sensitive to air and moisture.[3] Exposure to oxygen leads to decomposition, forming cobalt
oxides and releasing carbon monoxide gas.[1][4] Finely powdered dicobalt octacarbonyl can
even be pyrophoric, meaning it can ignite spontaneously in air.[1]

Q2: How can I tell if my dicobalt octacarbonyl has decomposed?

A2: Pure dicobalt octacarbonyl consists of orange to dark-brown crystals.[3][5] Decomposition
is visually indicated by a color change to purple or even black, which signals the presence of
decomposition products like tetracobalt dodecacarbonyl (Co4(CO)12).[3]

Q3: What are the primary decomposition products of dicobalt octacarbonyl in the presence of
air?
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A3: When exposed to air, dicobalt octacarbonyl decomposes into various products, primarily
tetracobalt dodecacarbonyl (Cos(CO)12), cobalt oxides, and carbon monoxide (CO) gas.[1][3][4]
The release of toxic CO gas is a significant safety concern.[1]

Q4: Can | use dicobalt octacarbonyl that has changed color?

A4: It is not recommended. The presence of decomposition products can negatively impact
your reaction, leading to lower yields or complete failure.[6] For reactions sensitive to catalyst
purity, it is crucial to use pure, orange crystalline dicobalt octacarbonyl.[7]

Q5: How should I store dicobalt octacarbonyl?

A5: To prevent decomposition, dicobalt octacarbonyl must be stored under an inert
atmosphere, such as nitrogen or argon, in a tightly sealed container.[8] It should also be kept in
a cool environment, like a refrigerator or freezer, to minimize thermal decomposition.[6] Many
commercial suppliers provide dicobalt octacarbonyl stabilized with a small percentage of
hexane in Sure/Seal™ bottles, which are designed for handling air-sensitive reagents.[9][10]
[11][12]

Troubleshooting Guide
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Problem

Possible Cause

Troubleshooting Steps

Reaction fails to initiate or

proceeds with low yield.

Decomposed Catalyst: The
dicobalt octacarbonyl may
have been exposed to air and

decomposed.

1. Visually inspect the catalyst.
If it is purple or black instead of
orange, it has likely
decomposed.[3] 2. Purify the
dicobalt octacarbonyl by
sublimation under vacuum or
recrystallization from pentane.
[3] 3. Alternatively, use a fresh

batch of the catalyst.

Presence of Air/Moisture in the
Reaction: The reaction setup is
not properly under an inert

atmosphere.

1. Ensure all glassware is
thoroughly oven-dried before
use.[12] 2. Use proper inert
atmosphere techniques, such
as a Schlenk line or a
glovebox, for the entire
experimental procedure.[13]
[14] 3. Use dry, degassed
solvents. Solvents can be
dried over appropriate drying
agents and degassed by
bubbling with an inert gas.[15]

Inconsistent reaction results.

Inconsistent Catalyst Purity:
The purity of the dicobalt
octacarbonyl varies between

batches.

1. If decomposition is
suspected, purify the catalyst
before use.[3] 2. Consider
using an in-situ generated
cobalt carbonyl species as a

more stable alternative.[7]

Color of the catalyst changes

during weighing or transfer.

Brief Exposure to Air: Even
short exposure to air can

initiate decomposition.

1. Handle and weigh dicobalt
octacarbonyl exclusively within
a glovebox under an inert
atmosphere.[3] 2. If a glovebox
is unavailable, use Schlenk

techniques for transfers.
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Experimental Protocols

Protocol 1: Handling Dicobalt Octacarbonyl Using a
Schlenk Line

This protocol outlines the procedure for safely handling dicobalt octacarbonyl using a Schlenk
line to maintain an inert atmosphere.

Materials:

Dicobalt octacarbonyl in a Sure/Seal™ bottle

Oven-dried Schlenk flask with a sidearm and stopcock

Rubber septum

Nitrogen or argon gas source connected to a Schlenk line

Vacuum pump connected to the Schlenk line

Syringes and needles (oven-dried)

Dry, degassed solvent
Procedure:

o Prepare the Schlenk Flask: Flame-dry the Schlenk flask under vacuum or oven-dry it and
cool under a stream of inert gas.

o Purge the Flask: Connect the flask to the Schlenk line. Evacuate the flask under vacuum and
then backfill with inert gas. Repeat this vacuum-backfill cycle three times to ensure a
completely inert atmosphere.[15]

o Transfer the Catalyst:

o If the dicobalt octacarbonyl is in a Sure/Seal™ bottle, a double-tipped needle can be used
to transfer a solution of the catalyst.
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o Alternatively, quickly weigh the solid catalyst in a nitrogen-filled glovebox and add it to the
Schlenk flask under a positive flow of inert gas.

e Add Solvent: Use a gas-tight syringe to add dry, degassed solvent to the Schlenk flask.

e Maintain Inert Atmosphere: Throughout the experiment, maintain a slight positive pressure of
inert gas, which can be monitored with an oil bubbler.[12]

Protocol 2: Purification of Decomposed Dicobalt
Octacarbonyl by Sublimation

This protocol describes how to purify dicobalt octacarbonyl that has partially decomposed.

Materials:

Decomposed dicobalt octacarbonyl (purple/black solid)

Sublimation apparatus

Vacuum pump

Cold finger (filled with cold water or dry ice/acetone)

Heating mantle

Procedure:

Set up the Apparatus: Place the decomposed dicobalt octacarbonyl in the bottom of the
sublimation apparatus.

» Assemble and Evacuate: Assemble the sublimation apparatus with the cold finger in place.
Connect the apparatus to a vacuum line and evacuate to a high vacuum.

» Sublimation: Gently heat the bottom of the apparatus using a heating mantle. The pure
dicobalt octacarbony! will sublime and deposit as orange crystals on the cold finger.

e Collect the Purified Product: Once the sublimation is complete, turn off the heat and allow the
apparatus to cool to room temperature under vacuum. Then, backfill the apparatus with an
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inert gas before carefully scraping the purified orange crystals from the cold finger in a
glovebox.

Data Presentation

Table 1: Physical and Chemical Properties of Dicobalt Octacarbonyl

Property Value
Appearance Orange to dark-brown crystalline solid
Melting Point 51-52 °C (decomposes)[1]
Vapor Pressure 0.07 mm Hg at 15 °C[1]
Solubility Insoluble in water; soluble in organic solvents
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Caption: Workflow for handling dicobalt octacarbonyl.
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Caption: Troubleshooting flowchart for failed reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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